Cas no 4389-44-0 (3-methylbenzene-1,2,4-triol)

• Product Name: 3-methylbenzene-1,2,4-triol
• CAS No: 4389-44-0
• Molecular Formula: C₇H₈O₃
• Molecular Weight: 140.13662
• CID: 329204
• PubChem ID: 197042

3-methylbenzene-1,2,4-triol Properties

Names and Identifiers

• 1,2,4-Benzenetriol,3-methyl-
• 3-methylbenzene-1,2,4-triol
• Versicolin
• 1,2,4-Trihydroxy-3-methyl-benzol
• 1-methyl-2,3,6-trihydroxybenzene
• 2,3,6-Trihydroxytoluene
• 2-Hydroxy-3-methyl-hydrochinon
• 3-methyl-1,2,4-benzenetriol
• 3-Methyl-benzen-1,2,4-triol
• 3-methyl-benzene-1,2,4-triol
• AC1L52S2
• Benzol-3-methyl-1,2,4-triol
• BRN 2249549
• LS-154214
• Toluene-2,3,6-triol
• 4-06-00-07374 (Beilstein Handbook Reference)
• AKOS006279568
• CHEBI:204745
• DTXSID70195977
• 4389-44-0
• UNII-021BGU73ZX
• VERSICOLIN (ASPERGILLUS)
• EN300-1599505
• 021BGU73ZX
• 1,2,4-Benzenetriol, 3-methyl-
• Q27231474
• o-Kresoldialkohol
• SCHEMBL3708636

• InChIKey： WPFZLGOGWVNEID-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8O3/c1-4-5(8)2-3-6(9)7(4)10/h2-3,8-10H,1H3
• SMILES： OC1C=CC(O)=C(O)C=1C

Computed Properties

• Exact Mass: 140.04734
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.047
• Heavy Atom Count: 10
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 24
• Surface Charge: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69
• Refractive Index: 1.647
• Boiling Point: 349.7°Cat760mmHg
• Flash Point: 182.6°C
• Density: 1.387

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Hydroxyquinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroxyquinols and derivatives